1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one

• IUPAC Name: 1-(4-chlorophenyl)-3-[(2-methoxyphenyl)methylamino]pyrazin-2-one
• InChI: InChI=1S/C18H16ClN3O2/c1-24-16-5-3-2-4-13(16)12-21-17-18(23)22(11-10-20-17)15-8-6-14(19)7-9-15/h2-11H,12H2,1H3,(H,20,21)
• InChI Key: GVHFWEGIUQXLGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC2=NC=CN(C2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one, also known as P7C3, is a small molecule with potential therapeutic applications in various neurological disorders. This compound was first discovered in 2010 by a team of researchers at the University of Texas Southwestern Medical Center, and since then, it has been the subject of extensive scientific investigation.

Mechanism Of Action

The exact mechanism of action of 1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one is not fully understood, but it is believed to involve the activation of a cellular pathway that promotes cell survival and neurogenesis. This pathway involves the interaction of 1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one with a protein called nicotinamide phosphoribosyltransferase (NAMPT), which is involved in the production of a molecule called nicotinamide adenine dinucleotide (NAD). NAD is a critical molecule involved in energy metabolism and cell survival, and its depletion has been linked to various neurological disorders.
Biochemical and Physiological Effects:
1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one has been shown to have a number of biochemical and physiological effects in various animal models. These include the promotion of cell survival, the inhibition of apoptosis (programmed cell death), the enhancement of neurogenesis, and the protection of neurons from oxidative stress and other forms of damage.

Advantages And Limitations For Lab Experiments

One advantage of 1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one is its relatively simple synthesis method, which allows for the production of large quantities of the compound for use in laboratory experiments. In addition, 1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one has been shown to be relatively stable and non-toxic, which makes it a useful tool for investigating the mechanisms of neuroprotection and neurogenesis.
One limitation of 1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one is its limited solubility in water, which can make it difficult to administer in certain experimental settings. In addition, the exact mechanism of action of 1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several potential future directions for research on 1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one. One area of interest is the development of more potent and selective analogs of 1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one that may have improved therapeutic efficacy. Another area of interest is the investigation of the molecular mechanisms underlying the neuroprotective and neurogenic effects of 1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one, which may provide insights into the development of novel therapies for neurological disorders. Finally, the potential clinical applications of 1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one in the treatment of neurological disorders, such as Alzheimer's and Parkinson's disease, warrant further investigation.

Synthesis Methods

The synthesis of 1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one involves a multi-step process that includes the reaction of 4-chlorobenzaldehyde with 2-methoxybenzylamine to form an imine intermediate. This intermediate is then reduced with sodium borohydride to yield the corresponding amine, which is subsequently reacted with pyrazinone to form the final product.

Scientific Research Applications

1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one has been shown to have neuroprotective effects in various animal models of neurodegenerative diseases, such as Alzheimer's, Parkinson's, and Huntington's disease. In addition, 1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one has been shown to promote neurogenesis, the formation of new neurons, in the adult brain. These findings suggest that 1-(4-chlorophenyl)-3-[(2-methoxybenzyl)amino]pyrazin-2(1H)-one may have potential therapeutic applications in the treatment of various neurological disorders.